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Cat. No.: B3427385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Dibromoethylene (DBE), also known as 1,2-dibromoethene, is a halogenated alkene with

the chemical formula C₂H₂Br₂. It exists as two geometric isomers: cis (Z) and trans (E). Both

isomers are colorless liquids at room temperature and have found utility as versatile building

blocks in organic synthesis.[1][2] While historically used in applications such as a fumigant, its

modern industrial relevance, particularly for the pharmaceutical and materials science sectors,

lies in its ability to participate in a variety of cross-coupling reactions to form more complex

molecules.[2][3] This guide provides a comprehensive overview of the potential industrial

applications of 1,2-dibromoethylene, with a focus on its role in the synthesis of valuable

organic compounds.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of the cis and trans isomers

of 1,2-dibromoethylene is crucial for their effective use in industrial processes. The key

properties are summarized in the tables below.

Table 1: General and Isomer-Specific Properties of 1,2-
Dibromoethylene
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Property Value Isomer Reference(s)

Molecular Formula C₂H₂Br₂ Both [4]

Molecular Weight 185.85 g/mol Both [4]

Appearance Colorless liquid Both [1][5]

CAS Number 540-49-8 (mixture) Mixture [4]

590-11-4 (Z)-isomer [2]

590-12-5 (E)-isomer [2]

Table 2: Physical Properties of (E)- and (Z)-1,2-
Dibromoethylene

Property
(E)-1,2-
Dibromoethylene

(Z)-1,2-
Dibromoethylene

Reference(s)

Density 2.229 g/mL 2.285 g/mL [1][6]

Boiling Point 108 °C 112 °C [1][6]

Melting Point -7 °C -53 °C [1][6]

Refractive Index 1.544 1.543 [1][6]

Dipole Moment 0.00 D 1.22 D [1][6]

Core Industrial Application: A Precursor in Organic
Synthesis
The primary industrial application of 1,2-dibromoethylene is as a versatile C2 building block in

organic synthesis, particularly in the construction of stilbenes, enediynes, and other complex

unsaturated systems. Its two bromine atoms can be sequentially or simultaneously substituted

through various palladium-catalyzed cross-coupling reactions, offering a high degree of control

over the final product's stereochemistry and substitution pattern.

Synthesis of Stilbene Derivatives
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Stilbenes (1,2-diphenylethenes) and their derivatives are a class of compounds with a wide

range of biological activities, including anticancer, antioxidant, and anti-inflammatory properties.

[1] Natural products like resveratrol and combretastatin A-4, both of which have been

extensively studied in drug development, feature a stilbene core. 1,2-Dibromoethylene serves

as a key starting material for the synthesis of these and other stilbene analogs through Suzuki-

Miyaura and Heck coupling reactions.

The general strategy involves the sequential coupling of two aryl groups to the 1,2-
dibromoethylene core. This allows for the synthesis of both symmetrical and unsymmetrical

stilbenes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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